N-(2-ethyl-6-methylphenyl)-2-(3-methylphenoxy)propanamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C19H23NO2/c1-5-16-10-7-9-14(3)18(16)20-19(21)15(4)22-17-11-6-8-13(2)12-17/h6-12,15H,5H2,1-4H3,(H,20,21)
• InChI Key: LVKCGJZHJQTKFG-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)C(C)OC2=CC=CC(=C2)C)C

Description

N-(2-ethyl-6-methylphenyl)-2-(3-methylphenoxy)propanamide, commonly known as Etoricoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat various types of pain and inflammation. It belongs to the class of selective cyclooxygenase-2 (COX-2) inhibitors, which work by blocking the production of prostaglandins, the chemicals responsible for causing pain and inflammation.

Mechanism of Action

Etoricoxib selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By blocking COX-2, etoricoxib reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Etoricoxib has been shown to have a number of biochemical and physiological effects on the body. It has been shown to reduce pain and inflammation, as well as improve joint function in patients with osteoarthritis and rheumatoid arthritis. It has also been shown to have a positive effect on bone mineral density in postmenopausal women.

Advantages and Limitations for Lab Experiments

Etoricoxib has several advantages for use in laboratory experiments. It is a highly selective COX-2 inhibitor, which makes it an effective tool for studying the role of COX-2 in various physiological processes. It is also relatively easy to synthesize and has a long half-life, which makes it useful for studying the long-term effects of COX-2 inhibition. However, etoricoxib also has some limitations, including its potential for toxicity and its effects on other enzymes besides COX-2.

Future Directions

There are several future directions for research on etoricoxib. One area of interest is its potential as a treatment for cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Another area of interest is its effects on bone health, as it has been shown to have a positive effect on bone mineral density in postmenopausal women. Additionally, further research is needed to fully understand the potential risks and benefits of etoricoxib in various medical conditions.

Synthesis Methods

Etoricoxib can be synthesized by reacting 2-ethyl-6-methylphenol with 3-methylphenol in the presence of a catalyst, followed by esterification with propanoic acid and subsequent amidation with ammonia.

Scientific Research Applications

Etoricoxib has been extensively studied for its potential therapeutic benefits in various medical conditions, including osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, acute pain, and chronic low back pain. It has also been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells.